(R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C14H26N2O4
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 2-[[(3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-propan-2-ylamino]acetic acid
• Standard InChI: InChI=1S/C14H26N2O4/c1-10(2)16(9-12(17)18)11-6-7-15(8-11)13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H,17,18)/t11-/m1/s1
• Standard InChI Key: BQADZAVXDSWVQQ-LLVKDONJSA-N
• Isomeric SMILES: CC(C)N(CC(=O)O)[C@@H]1CCN(C1)C(=O)OC(C)(C)C
• SMILES: CC(C)N(CC(=O)O)C1CCN(C1)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)N(CC(=O)O)C1CCN(C1)C(=O)OC(C)(C)C

Introduction

(R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral compound belonging to the class of amino acid derivatives. It features a pyrrolidine ring with carboxymethyl and isopropylamino substituents, along with a tert-butyl ester group, which enhances its stability and lipophilicity. This compound is significant in medicinal chemistry and organic synthesis due to its potential biological activities and applications in drug development.

Synthesis

The synthesis of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves several key steps, including the formation of the pyrrolidine ring and the introduction of the carboxymethyl and isopropylamino groups. The tert-butyl ester group is usually introduced using tert-butyl alcohol under appropriate reaction conditions.

Biological Activity and Applications

Compounds with similar structures to (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester often exhibit significant biological activities, including antimicrobial and anti-inflammatory properties. This compound is primarily used as an intermediate in drug synthesis due to its ability to interact effectively with biological targets.

Research Findings

Research on compounds with similar structures suggests potential applications in pharmaceuticals, particularly in the development of new therapeutic agents. The unique structural features of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester make it valuable for exploring biochemical processes and drug interactions.